Cas no 1807019-81-3 (3-Amino-2-chloromethyl-6-phenylpyridine)

• Product Name: 3-Amino-2-chloromethyl-6-phenylpyridine
• CAS No: 1807019-81-3
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 4899017
• Update Time: 2025-06-09

3-Amino-2-chloromethyl-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloromethyl-6-phenylpyridine

• Inchi： 1S/C12H11ClN2/c13-8-12-10(14)6-7-11(15-12)9-4-2-1-3-5-9/h1-7H,8,14H2
• InChI Key： SMDQUOYBIBUDEX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-chloromethyl-6-phenylpyridine

Introduction to 3-Amino-2-chloromethyl-6-phenylpyridine (CAS No. 1807019-81-3)

3-Amino-2-chloromethyl-6-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807019-81-3, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The structural features of 3-Amino-2-chloromethyl-6-phenylpyridine make it a versatile building block for the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of this compound consists of a pyridine core substituted with an amino group at the 3-position, a chloromethyl group at the 2-position, and a phenyl ring at the 6-position. This specific arrangement imparts unique chemical reactivity and biological potential. The presence of the amino group allows for further functionalization via acylation, alkylation, or coupling reactions, while the chloromethyl group serves as a reactive handle for forming carbon-carbon bonds through nucleophilic addition reactions. The phenyl ring contributes to hydrophobic interactions and can modulate binding affinity in biological targets.

In recent years, there has been growing interest in 3-Amino-2-chloromethyl-6-phenylpyridine due to its applications in medicinal chemistry. Researchers have leveraged its structural motifs to design compounds with potential therapeutic effects against a range of diseases. For instance, derivatives of this scaffold have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The pyridine core is particularly well-suited for interactions with protein targets, making it a valuable component in drug design.

One notable area of research involves the use of 3-Amino-2-chloromethyl-6-phenylpyridine in the development of small-molecule modulators of transcription factors. Transcription factors play crucial roles in regulating gene expression and are often dysregulated in diseases such as cancer and inflammatory disorders. By designing molecules that bind to specific transcription factors, researchers aim to modulate their activity and restore normal cellular function. The structural features of 3-Amino-2-chloromethyl-6-phenylpyridine allow for precise tuning of binding properties through computational modeling and medicinal chemistry strategies.

Another emerging application of this compound is in the field of neurodegenerative diseases. Pyridine-based compounds have shown promise as potential treatments for conditions like Alzheimer's disease and Parkinson's disease. The ability of 3-Amino-2-chloromethyl-6-phenylpyridine to interact with neuronal receptors and enzymes has prompted investigations into its role as a neuroprotective agent. Preclinical studies have demonstrated that certain derivatives can mitigate neurotoxicity and improve cognitive function in animal models.

The synthesis of 3-Amino-2-chloromethyl-6-phenylpyridine typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation, nucleophilic substitution, and aromatic substitution reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

In conclusion, 3-Amino-2-chloromethyl-6-phenylpyridine (CAS No. 1807019-81-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features facilitate the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.